Cas no 126794-88-5 (Propanimidoyl chloride,2-methyl-N-(1-oxopropoxy)-)

• Product Name: Propanimidoyl chloride,2-methyl-N-(1-oxopropoxy)-
• CAS No: 126794-88-5
• MF: C₇H₁₂ClNO₂
• MW: 177.628681182861
• CID: 225725
• PubChem ID: 9589286
• Update Time: 2025-04-19

Propanimidoyl chloride,2-methyl-N-(1-oxopropoxy)- Chemical and Physical Properties

Names and Identifiers

• Propanimidoyl chloride,2-methyl-N-(1-oxopropoxy)-
• [(Z)-(1-chloro-2-methylpropylidene)amino] propanoate
• Propanimidoyl chloride, 2-methyl-N-(1-oxopropoxy)-
• 126794-88-5
• BRN 4244243
• 2-Methyl-N-(1-oxopropoxy)propanimidoyl chloride

• Inchi： 1S/C7H12ClNO2/c1-4-6(10)11-9-7(8)5(2)3/h5H,4H2,1-3H3/b9-7-
• InChI Key： VHDPTURMVSFFOW-CLFYSBASSA-N
• SMILES： Cl/C(/C(C)C)=N\OC(CC)=O

Computed Properties

• Exact Mass: 177.05576
• Monoisotopic Mass: 177.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• PSA: 38.66

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Monocarboxylic acids and derivatives